Cas no 1000018-65-4 ((1-isocyanato-2-methylpropan-2-yl)benzene)

• Product Name: (1-isocyanato-2-methylpropan-2-yl)benzene
• CAS No: 1000018-65-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6061691
• PubChem ID: 26967585
• Update Time: 2025-05-24

(1-isocyanato-2-methylpropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• (1-isocyanato-2-methylpropan-2-yl)benzene
• Benzene, (2-isocyanato-1,1-dimethylethyl)-
• EN300-1863864
• 1000018-65-4

• Inchi： 1S/C11H13NO/c1-11(2,8-12-9-13)10-6-4-3-5-7-10/h3-7H,8H2,1-2H3
• InChI Key： DWWZCBJHZOBUPW-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)CN=C=O)=CC=CC=C1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 0.93±0.1 g/cm3(Predicted)
• Boiling Point: 250.0±19.0 °C(Predicted)

Additional information on (1-isocyanato-2-methylpropan-2-yl)benzene

Introduction to (1-isocyanato-2-methylpropan-2-yl)benzene (CAS No. 1000018-65-4)

(1-isocyanato-2-methylpropan-2-yl)benzene, with the chemical formula C₁₁H₁₃NO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, identified by its CAS number 1000018-65-4, has garnered attention due to its versatile applications in the synthesis of polymers, agrochemicals, and pharmaceutical intermediates. The unique structure of this molecule, featuring a benzene ring linked to an isocyanate group and a 2-methylpropyl side chain, makes it a valuable building block for various chemical transformations.

The isocyanate functional group in (1-isocyanato-2-methylpropan-2-yl)benzene is highly reactive, enabling it to participate in a wide range of chemical reactions such as polymerization, urethane formation, and condensation reactions. These properties have made it a staple in industrial and laboratory settings. Recent research has highlighted its role in the development of novel polyurethane materials, which exhibit enhanced thermal stability and mechanical strength. These advancements are particularly relevant in industries requiring high-performance polymers for applications ranging from automotive components to construction materials.

In the realm of pharmaceuticals, the derivatives of (1-isocyanato-2-methylpropan-2-yl)benzene have been explored for their potential as intermediates in drug synthesis. The benzene ring provides a stable aromatic core, while the isocyanate group allows for further functionalization to introduce pharmacologically active moieties. Studies have demonstrated the utility of this compound in the preparation of novel heterocyclic compounds, which are being investigated for their antimicrobial and anti-inflammatory properties. The incorporation of the 2-methylpropyl group enhances the lipophilicity of these derivatives, potentially improving their bioavailability and therapeutic efficacy.

The synthesis of (1-isocyanato-2-methylpropan-2-yl)benzene typically involves the reaction of benzene with isobutylene oxide followed by conversion to the isocyanate derivative. This synthetic route has been optimized to ensure high yield and purity, making it suitable for large-scale production. Advances in catalytic processes have further improved the efficiency of these reactions, reducing waste and energy consumption. Such innovations align with global trends toward sustainable chemistry practices.

The reactivity of the isocyanate group also makes (1-isocyanato-2-methylpropan-2-yl)benzene a valuable precursor in the synthesis of specialty chemicals. For instance, it can be used to prepare polyurethane coatings that offer superior adhesion and durability. These coatings are particularly useful in protective applications, such as marine paints and industrial coatings, where resistance to environmental degradation is crucial. Additionally, the compound's ability to form stable adducts with various nucleophiles has opened new avenues in material science research.

In conclusion, (1-isocyanato-2-methylpropan-2-yl)benzene (CAS No. 1000018-65-4) is a multifaceted compound with significant implications across multiple industries. Its role in polymer chemistry, pharmaceutical research, and material science underscores its importance as a chemical intermediate. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of chemical innovation.